Cas no 51855-90-4 (Aniline oxalate)

• Product Name: Aniline oxalate
• CAS No: 51855-90-4
• MF: C₈H₉NO₄
• MW: 183.161362409592
• CID: 368635
• PubChem ID: 6452519
• Update Time: 2025-04-19

Aniline oxalate Chemical and Physical Properties

Names and Identifiers

• Aniline oxalate
• aniline,oxalic acid
• Benzenamine,ethanedioate
• EINECS 257-475-4
• NS00089068
• 51855-90-4
• ANILINEOXALATE
• aniline;oxalic acid
• Oxalic acid--aniline (1/1)
• SCHEMBL4894770
• DTXSID20966179
• Benzenamine, ethanedioate

• Inchi： 1S/C6H7N.C2H2O4/c7-6-4-2-1-3-5-6;3-1(4)2(5)6/h1-5H,7H2;(H,3,4)(H,5,6)
• InChI Key： VQNRMLCRMNVBBP-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)=O.NC1C=CC=CC=1

Computed Properties

• Exact Mass: 276.11100
• Monoisotopic Mass: 183.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 118
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 101A^2

Experimental Properties

• Color/Form: Triclinic rod crystalline powder
• Boiling Point: 184.4 °Cat760mmHg
• Flash Point: 70 °C
• PSA: 126.64000
• LogP: 2.85560
• Solubility: It is easily soluble in water, slightly soluble in absolute ethanol, and almost insoluble in ether

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines